Cas no 358281-63-7 (N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide)

• Product Name: N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide
• CAS No: 358281-63-7
• MF: C₁₅H₁₀ClN₃O
• MW: 283.712401866913
• CID: 5453248
• PubChem ID: 92945169
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-2-cyano-3-(4-pyridinyl)-2-propenamide
• Z3071327143
• N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide
• (Z)-N-(3-Chlorophenyl)-2-cyano-3-pyridin-4-ylprop-2-enamide
• 358281-63-7
• EN300-26582677

• Inchi： 1S/C15H10ClN3O/c16-13-2-1-3-14(9-13)19-15(20)12(10-17)8-11-4-6-18-7-5-11/h1-9H,(H,19,20)/b12-8-
• InChI Key： SMBPFFQBQZHTCT-WQLSENKSSA-N
• SMILES： ClC1=CC=CC(=C1)NC(/C(/C#N)=C\C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 283.0512396g/mol
• Monoisotopic Mass: 283.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.3±50.0 °C(Predicted)
• pka: 9.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide

Professional Introduction to N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide (CAS No. 358281-63-7)

N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 358281-63-7, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly the presence of a 3-chlorophenyl group, a 2-cyano substituent, and a pyridin-4-yl moiety, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The chemical structure of N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide is characterized by a conjugated system that includes an amide bond and a cyano group. This arrangement not only imparts stability to the molecule but also facilitates interactions with biological targets. The 3-chlorophenyl group, in particular, is known for its ability to enhance binding affinity to certain enzymes and receptors, which is a critical factor in the design of effective pharmaceuticals.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide has been identified as a potential candidate for such applications due to its structural motifs that are commonly found in bioactive molecules. The presence of the pyridin-4-yl group, for instance, is frequently associated with enhanced solubility and bioavailability, which are essential properties for any drug candidate.

The synthesis of N-(3-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide involves multiple steps that require precise control over reaction conditions. The introduction of the 2-cyano group necessitates careful handling to prevent unwanted side reactions, while the attachment of the moiety often requires protective group strategies to ensure regioselectivity. These synthetic challenges highlight the complexity involved in producing this compound and underscore the importance of advanced chemical methodologies in its preparation.

The biological activity of N-( 3 - chlorophenyl b > ) - < b > 2 - cyano b > - < b > 3 - ( pyridin - 4 - yl ) prop - 2 - enamide b > has been explored in several preclinical studies. These investigations have revealed that the compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data suggest that it may have potential applications in the treatment of inflammatory disorders and neurological conditions. The exact mechanisms by which this compound exerts its effects are still under investigation, but early findings are promising.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-( 3 - chlorophenyl ) - < strong > 2 - cyano - < strong > 3 - ( pyridin - 4 - yl ) prop - 2 - enamide and biological targets. These tools have enabled researchers to predict binding affinities and identify key interaction points, which can guide the optimization process for drug development. By leveraging these technologies, scientists can design derivatives of this compound that may enhance its therapeutic potential.

In addition to its biological activities, N-( 3 - chlorophenyl ) - < strong > 2 - cyano - < strong > 3 - ( pyridin - 4 - yl ) prop - 2 - enamide also represents an important intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create libraries of compounds with diverse properties, which can then be screened for novel biological activities. This approach is particularly valuable in high-throughput screening programs where large numbers of compounds are rapidly evaluated for their potential therapeutic effects.

The future direction of research on N-( 3 - chlorophenyl ) - < strong > 2 - cyano - < strong > 3 - ( pyridin - 4 - yl ) prop - 2 - enamide will likely focus on further elucidating its mechanism of action and exploring its potential in clinical applications. As our understanding of biological pathways continues to expand, new opportunities may arise for utilizing this compound or its derivatives in the treatment of human diseases. The combination of experimental and computational approaches will be crucial in realizing these goals.

In conclusion, N-( 3 - chlorophenyl )-, cyano-, pyridin-, prop-, enamide CAS NO: 358281-, 63-, 7 is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research progresses, this molecule is expected to play an increasingly important role in drug discovery and development efforts worldwide.